![molecular formula C30H28FNO2 B1254988 (3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one](/img/structure/B1254988.png)
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one
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Overview
Description
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one is an aromatic ketone.
Scientific Research Applications
Reductive Heck Reactions
A study by Atbakar et al. (2016) explored the reductive Heck reactions of N-arylamino-substituted tricyclic imides, including compounds related to (3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one. This research contributes to the understanding of C–C coupling reactions under reductive conditions in organic chemistry (Atbakar, Topbastekin, & Ocal, 2016).
Anticancer and Antimicrobial Activities
Kocyigit et al. (2017) synthesized and characterized derivatives of this compound, investigating their anticancer and antimicrobial activities. These derivatives showed significant anticancer activity against C6 gliocarcinoma cells and demonstrated antimicrobial efficacy against various pathogens. The study also evaluated the compounds for their inhibition effects against human carbonic anhydrase I and II isoenzymes (Kocyigit et al., 2017).
Antibacterial Activities and Enzyme Inhibition
Budak et al. (2017) synthesized novel derivatives containing this compound and assessed their antibacterial activities. Additionally, they investigated these derivatives for inhibition of acetylcholinesterase and human carbonic anhydrase I and II isoenzymes, finding some derivatives to exhibit promising antibacterial activity and effective enzyme inhibition (Budak et al., 2017).
properties
Product Name |
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one |
---|---|
Molecular Formula |
C30H28FNO2 |
Molecular Weight |
453.5 g/mol |
IUPAC Name |
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-2-benzyl-7-methyl-3a,6,7,7a-tetrahydro-3H-isoindol-1-one |
InChI |
InChI=1S/C30H28FNO2/c1-19-7-6-10-25-28(19)30(34)32(18-21-8-4-3-5-9-21)29(25)24-15-16-27(31)26(17-24)23-13-11-22(12-14-23)20(2)33/h3-6,8-17,19,25,28-29H,7,18H2,1-2H3/t19-,25+,28+,29+/m1/s1 |
InChI Key |
DNDVOBNXWAHKHM-WFGXUNSGSA-N |
Isomeric SMILES |
C[C@@H]1CC=C[C@H]2[C@H]1C(=O)N([C@H]2C3=CC(=C(C=C3)F)C4=CC=C(C=C4)C(=O)C)CC5=CC=CC=C5 |
Canonical SMILES |
CC1CC=CC2C1C(=O)N(C2C3=CC(=C(C=C3)F)C4=CC=C(C=C4)C(=O)C)CC5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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